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Compound of Interest

Compound Name: Bis-(N,N'-PEG4-NHS ester)-Cy5

Cat. No.: B12294321

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis-(N,N'-PEG4-NHS ester)-Cy5 is a fluorescent labeling reagent and homobifunctional
crosslinker.[1][2] This molecule incorporates the bright, far-red fluorescent dye Cy5, a
hydrophilic polyethylene glycol (PEG) spacer, and two amine-reactive N-hydroxysuccinimide
(NHS) ester groups.[2][3] The Cy5 dye is well-suited for various fluorescence-based
applications due to its high extinction coefficient and emission in the red spectrum, a region
with minimal autofluorescence from biological samples.[4][5] The PEG4 spacer enhances the
water solubility of the molecule.[3] The dual NHS ester groups enable covalent labeling of
primary amines on biomolecules such as proteins, peptides, and amine-modified
oligonucleotides, or for crosslinking molecules that contain primary amines.[1][2][6]

Physicochemical and Spectroscopic Properties

The properties of Bis-(N,N'-PEG4-NHS ester)-Cy5 are summarized in the table below.
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Property Value Reference
Molecular Weight 1081.65 g/mol [31[7]
Excitation Maximum (Aex) 649 nm [3]
Emission Maximum (Aem) 667 nm [3]
Extinction Coefficient 232,000 M~icm~t at 649 nm [3]
Solubility Water, DMSO, DMF, DCM [3]

Purity >98% [3]

Storage and Handling

Proper storage and handling are critical to maintaining the reactivity of the NHS esters.
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Guideline

Recommendation

Reference

Storage Temperature

Store at -20°C.

[3]4]

Light Sensitivity

Protect from light.

Moisture Sensitivity

Store in a desiccated
environment. The product is
sensitive to moisture. Before
use, allow the vial to
equilibrate to room
temperature before opening to

prevent condensation.

Solution Stability

Stock solutions are not
recommended due to the
hydrolysis of NHS esters in the
presence of moisture. It is
advised to prepare fresh
solutions in anhydrous, amine-
free solvents like DMSO or
DMF immediately before use
and discard any unused

solution.

[2]

Shipping

Typically shipped at ambient

temperature.

[3]

Safety and Hazard Information

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://broadpharm.com/product/bp-23035
https://www.goldbio.com/products/cy5-nhs-ester
https://vectorlabs.com/products/bis-dpeg5-nhs-ester/?print-products=pdf&variation=&
https://broadpharm.com/product/bp-23035
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Hazard Precautionary Statement Reference
Oral Toxicity Harmful if swallowed. [7]
Very toxic to aquatic life with
Environmental Hazard long-lasting effects. Avoid [7]
release to the environment.
Wash skin thoroughly after
] handling. Do not eat, drink, or
Handling [7]

smoke when using this

product.

First Aid (Eyes)

Remove contact lenses and
flush eyes immediately with

large amounts of water.

[7]

First Aid (Skin)

Rinse skin thoroughly with

large amounts of water and

remove contaminated clothing.

[7]

Experimental Protocols

The following protocols provide a general framework for labeling proteins with Bis-(N,N'-PEG4-
NHS ester)-Cy5. Optimization may be required for specific applications and biomolecules.

Amine Labeling Chemistry

The fundamental reaction involves the nucleophilic attack of a primary amine on the NHS ester,

forming a stable amide bond and releasing N-hydroxysuccinimide (NHS). This reaction is pH-

dependent.

Bis-(N,N'-PEG4-NHS ester)-Cy5

pH8.3-85

»

Protein-NH2
(Primary Amine)

»
'

" | Protein-NH-CO-PEG4-Cy5-PEG4-CO-NH-Protein | +
(Stable Amide Bond)

N-hydroxysuccinimide
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Figure 1. Reaction of Bis-(N,N'-PEG4-NHS ester)-Cy5 with primary amines.

Protocol for Protein Labeling

This protocol is for general protein labeling. The molar ratio of dye to protein may need to be
adjusted to achieve the desired degree of substitution (DOS).

Materials:

Bis-(N,N'-PEG4-NHS ester)-Cy5

Protein of interest in an amine-free buffer (e.g., PBS)

Anhydrous DMSO or DMF

Reaction buffer: 0.1 M sodium bicarbonate or 0.1 M phosphate buffer, pH 8.3-8.5[8]

Purification column (e.g., gel filtration, dialysis)

Procedure:

e Prepare Protein Solution:

o Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL.[9] Ensure the
buffer is free of primary amines (e.g., Tris or glycine).

e Calculate Molar Ratio:

o Determine the required amount of dye. A molar excess of 8-10 fold of the dye to the
protein is a common starting point for mono-labeling, but for cross-linking or higher
labeling density, this will need to be optimized.[8][9]

o Formula:mg of dye = (molar excess) x (mg of protein) x (MW of dye) / (MW of protein)[8]

e Prepare Dye Solution:
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o Immediately before use, dissolve the calculated amount of Bis-(N,N'-PEG4-NHS ester)-
Cy5 in a small amount of anhydrous DMSO or DMF.[8] The volume should be about
1/10th of the total reaction volume.[9]

o Labeling Reaction:
o Add the dye solution to the protein solution while gently vortexing.

o Incubate the reaction for at least 4 hours at room temperature or overnight at 4°C,
protected from light.[8]

 Purification of the Conjugate:

o Remove unreacted dye and byproducts by gel filtration (e.g., Sephadex G-25), dialysis, or
spin column chromatography.[8]

o Characterization of the Conjugate:

o Determine the Degree of Substitution (DOS) by measuring the absorbance of the
conjugate at 280 nm (for the protein) and ~649 nm (for the Cy5 dye).

Experimental Workflow for Protein Labeling and
Purification

The following diagram illustrates the general workflow for labeling and purifying a protein
conjugate.
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Figure 2. Workflow for protein labeling with Bis-(N,N'-PEG4-NHS ester)-Cy5.

Applications
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Bis-(N,N'-PEG4-NHS ester)-Cy5 is a versatile reagent for various applications in life sciences
and drug development, including:

Fluorescence Microscopy: Labeling of antibodies and other probes for immunofluorescence.

o Flow Cytometry: Conjugation to antibodies for cell surface marker analysis.[10]

 In Vivo Imaging: The far-red fluorescence allows for deep tissue penetration with minimal
autofluorescence.[10]

e Crosslinking Studies: Investigating protein-protein interactions by covalently linking
interacting partners.

o Fluorescent Labeling of Biomolecules: General labeling of peptides, proteins, and amine-
modified oligonucleotides.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Bis-(N,N'-PEG4-NHS
ester)-Cy5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12294321#storage-and-handling-of-bis-n-n-peg4-
nhs-ester-cy5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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